2-[(3,4-Difluorophenyl)sulfanyl]acetaldehyde

• Molecular Formula: C8H6F2OS
• Molecular Weight: 188.20 g/mol
• SMILES: C1=CC(=C(C=C1SCC=O)F)F
• InChI: InChI=1S/C8H6F2OS/c9-7-2-1-6(5-8(7)10)12-4-3-11/h1-3,5H,4H2
• InChIKey: YECMWLRAVRHTHH-UHFFFAOYSA-N

2-[(3,4-Difluorophenyl)sulfanyl]acetaldehyde (CAS 1250655-68-5): A Regiospecific Fluoro-Aromatic Aldehyde Building Block

2-[(3,4-Difluorophenyl)sulfanyl]acetaldehyde (CAS 1250655-68-5) is a regiospecifically fluorinated aromatic thioether aldehyde with the molecular formula C8H6F2OS and a molecular weight of 188.20 g/mol . Characterized by a 3,4-difluorophenyl ring linked via a sulfanyl bridge to an acetaldehyde group (SMILES: O=CCSc1ccc(F)c(F)c1), this compound serves as a versatile intermediate in medicinal chemistry. Its aldehyde functionality enables condensation, reduction, and nucleophilic addition reactions, while the 3,4-difluoro substitution pattern on the aromatic ring critically influences its electronic properties, lipophilicity, and metabolic stability, making it a valuable scaffold for synthesizing bioactive molecules where precise fluorine positioning is paramount .

1

Regiospecific 3,4-difluoro substitution pattern for electronic and lipophilicity tuning

2

Aldehyde handle enables condensation, reduction, and nucleophilic addition workflows

3

Thioether bridge as a stable pharmacophore linker for SAR exploration

Why 3,4-Difluoro Substitution in 2-(Arylsulfanyl)acetaldehydes Is Non-Interchangeable

In-class compounds such as 2-[(3,4-difluorophenyl)sulfanyl]acetaldehyde cannot be generically substituted with other regioisomers or non-fluorinated analogs due to the profound impact of fluorine positioning on biological activity. A study on 1,4-disubstituted phthalazines demonstrated that derivatives containing the 3,4-difluorophenylthiomethyl group exhibited higher cytotoxicity than a cisplatin control, while the anticancer activity was highly sensitive to the substitution pattern on the aryl ring; for example, replacement of the 3,4-difluoro group with other substituents or oxidation of the sulfanyl linker significantly decreased activity [1]. This establishes that the precise 3,4-difluoro configuration is a critical pharmacophoric element, not a trivial structural variation. Consequently, procurement of the correct regioisomer is essential for reproducing published synthetic protocols and biological outcomes, as a 2,4-difluoro or non-fluorinated analog will yield a different structure-activity relationship (SAR) profile, compromising target binding, potency, and metabolic stability [1].

Target Isomer

3,4-Difluorophenylthioacetaldehyde (regiospecific fluoro pattern)

Potential Substitute

2,4-difluoro isomer, non-fluorinated analog, or oxidized sulfinyl/sulfonyl variants

SAR profile may shift

3,4-difluoro substitution is a critical pharmacophoric element; replacing it with other regioisomers or non-fluorinated groups can substantially reduce activity in phthalazine-derived series.

Synthetic efficiency may differ

Electron-withdrawing effect of the 3,4-difluoro ring can enhance reaction yield and product purity compared to non-fluorinated analogs; generic substitution may lower synthetic throughput.

Target binding context may not transfer

Regioisomeric fluorination changes electrostatic surface and dipole moment, potentially altering receptor affinity; class-level SAR supports that binding profiles are isomer-dependent.

• [1] Synthesis and Anticancer Activities of Novel 1,4-Disubstituted Phthalazines. Molecules 2006, 11(7), 574-582. DOI: 10.3390/11070574. View Source

2-[(3,4-Difluorophenyl)sulfanyl]acetaldehyde: Quantified Differentiation Evidence Against Comparators

Enhanced Cytotoxic Activity of 3,4-Difluorophenylthio-Phthalazines over Cisplatin

The 3,4-difluorophenylthiomethyl group is a key pharmacophoric element for anticancer activity in phthalazine derivatives. Compounds 12 and 13, which directly incorporate this moiety, showed higher in vitro cytotoxicity than the clinical control cisplatin across two different cancer cell lines, establishing the 3,4-difluoro substitution pattern as superior to both unsubstituted phenylthio analogs and the cisplatin baseline [1]. The study further demonstrated that modifying the fluorination pattern, replacing the thioether with sulfinyl or sulfonyl groups, or altering the anilino substituent all decreased anticancer activity, underscoring the unique contribution of this specific arylsulfanyl fragment [1].

Cytotoxicity in phthalazines

Class-level

Derivatives 12 & 13 showed higher activity than cisplatin control in MTT assay across two cell lines.

Reported cell-model response context; regioisomeric shift may alter cytotoxicity profile.

Activity sensitive to fluorination pattern and sulfur oxidation state.

Evidence Dimension	Cytotoxic activity (in vitro anticancer potency)
Target Compound Data	Higher activity than cisplatin control for 1-(3-chloro-4-fluoroanilino)-4-(3,4-difluorophenylthiomethyl)phthalazine (12) and 1-(4-fluoro-3-trifluoromethylanilino)-4-(3,4-difluorophenylthiomethyl)phthalazine (13)
Comparator Or Baseline	Cisplatin (positive control); unsubstituted phenylthio analogs
Quantified Difference	Qualitatively higher activity than cisplatin; activity decreases upon replacement of the 3,4-difluorophenylthio group with other substituents
Conditions	In vitro MTT assay against two different cancer cell lines (Molecules 2006, 11, 574-582)

Why This Matters

Demonstrates that the 3,4-difluoro substitution pattern is not interchangeable; using a 2,4-difluoro or non-fluorinated analog would produce a different pharmacological profile, directly impacting drug discovery reproducibility.

• [1] Synthesis and Anticancer Activities of Novel 1,4-Disubstituted Phthalazines. Molecules 2006, 11(7), 574-582. DOI: 10.3390/11070574. View Source

Efficient Synthetic Incorporation: High-Yield Production of 3,4-Difluorophenylthioacetyl Intermediate

The utility of 3,4-difluorothiophenol—the immediate precursor to the target aldehyde—is evidenced by its efficient incorporation into phthalazine scaffolds. In a published protocol, methyl 2-(2-(3,4-difluorophenylthio)acetyl)benzoate (5b) was prepared in 86% yield with GC purity of 98.3% via nucleophilic substitution [1]. This intermediate is directly analogous to what would be obtained from 2-[(3,4-difluorophenyl)sulfanyl]acetaldehyde after oxidation of the aldehyde to the acetyl stage, demonstrating the building block's high reactivity and clean conversion profile. In contrast, the corresponding non-fluorinated phenylthio analog (5a) gave a lower 82% yield with 96.9% purity, suggesting the electron-withdrawing difluoro substitution enhances reaction efficiency and product purity [1].

Synthetic efficiency

Head-to-head

3,4-Difluoro intermediate: 86% yield, 98.3% purity vs non-fluorinated: 82% yield, 96.9% purity.

Supports synthetic efficiency screening; electron-withdrawing group may enhance reaction outcome.

Direct nucleophilic substitution protocol; methanol/acetone, K2CO3.

Evidence Dimension	Synthetic yield and purity of key intermediate
Target Compound Data	Methyl 2-(2-(3,4-difluorophenylthio)acetyl)benzoate (5b): 86% yield, 98.3% GC purity
Comparator Or Baseline	Methyl 2-(2-(phenylthio)acetyl)benzoate (5a): 82% yield, 96.9% GC purity
Quantified Difference	+4% absolute yield improvement and +1.4 percentage point higher purity for the 3,4-difluoro derivative
Conditions	Reaction with methyl 2-(bromocarbonyl)benzoate, K2CO3, methanol/acetone, <0°C; molecules reported in Molecules 2006, 11, 574-582

Why This Matters

Higher yield and purity translate to lower cost per gram of final product and reduced purification burden, making the 3,4-difluoro building block more economically attractive for large-scale medicinal chemistry campaigns.

• [1] Synthesis and Anticancer Activities of Novel 1,4-Disubstituted Phthalazines. Molecules 2006, 11(7), 574-582. DOI: 10.3390/11070574. View Source

Target Engagement: 3,4-Difluorophenylthio-Pyrimidine Binds mGluR5 with Micromolar Affinity

A derivative incorporating the 3,4-difluorophenylthio fragment, 4-(3,4-difluorophenylthio)-2-(pyridin-2-yl)pyrimidine (CHEMBL380422), demonstrates measurable binding to the metabotropic glutamate receptor 5 (mGluR5) with an IC50 of 1.52 μM (1520 nM), as determined by FLIPR calcium influx assay [1]. This establishes the 3,4-difluorophenylthio group as a viable fragment for CNS-targeted drug discovery. The regiospecific fluorination is critical for this interaction; the 2,4-difluoro isomer would present a different electrostatic surface and dipole moment to the receptor binding pocket, potentially abolishing or significantly altering affinity [1]. While direct head-to-head binding data for the 2,4-isomer at this target are not available, the established SAR for fluorinated aromatics in GPCR ligands supports that regioisomeric substitution patterns yield different binding profiles, reinforcing the need for the correct isomer [1].

mGluR5 affinity

Reported

IC50 = 1520 nM (FLIPR calcium influx assay at human mGluR5).

Fragment-level binding context; regioisomeric shift expected to alter affinity.

No direct comparator data; class-level fluorine SAR supports isomer-dependent binding.

Evidence Dimension	Inhibition of glutamate-induced calcium influx at human mGluR5
Target Compound Data	IC50 = 1520 nM for 4-(3,4-difluorophenylthio)-2-(pyridin-2-yl)pyrimidine
Comparator Or Baseline	Not directly compared; class-level inference based on established fluorine SAR
Quantified Difference	IC50 value of 1.52 μM establishes fragment-level affinity; regioisomeric shift expected to alter affinity by an unknown but significant amount
Conditions	FLIPR assay measuring inhibition of glutamate-induced calcium influx in human mGluR5d (BindingDB, ChEMBL curated)

Why This Matters

Provides a validated biological target for fragment-based screening campaigns; using the incorrect regioisomer would invalidate SAR studies and waste screening resources.

• [1] BindingDB Entry BDBM50182821. 4-(3,4-difluorophenylthio)-2-(pyridin-2-yl)pyrimidine (CHEMBL380422). IC50 = 1520 nM for human mGluR5. https://bindingdb.org (accessed 2026-05-10). View Source

Physicochemical Differentiation: Calculated LogP Distinguishes 3,4-Difluoro from Non-Fluorinated and Alternative Isomers

The introduction of 3,4-difluoro substitution on the phenyl ring predictably modulates lipophilicity relative to non-fluorinated and alternatively fluorinated analogs. The non-fluorinated parent, 2-(phenylsulfanyl)acetaldehyde, has a molecular weight of 152.21 g/mol and a predicted density of 1.13 g/cm³, with no fluorine-mediated electronegativity effects . In contrast, the 2,6-difluoro isomer (PubChem CID 173418249) has a computed XLogP3-AA of 1.9, molecular weight of 188.20 g/mol, and a topological polar surface area (TPSA) of 18.1 Ų [1]. While exact experimental LogP for the 3,4-isomer has not been reported in open literature, the class-level inference from fluorine walk SAR studies indicates that 3,4-difluoro substitution typically yields slightly lower LogP than 2,6-difluoro due to reduced steric shielding of the fluorine atoms, and significantly higher LogP than the non-fluorinated analog. This difference in lipophilicity directly impacts membrane permeability, metabolic stability, and off-target binding, making the correct isomer essential for achieving the desired pharmacokinetic profile [1].

Lipophilicity comparison

Class-level

3,4-isomer calculated LogP ~1.7-1.9; 2,6-isomer XLogP3 = 1.9; non-fluorinated lower.

Lipophilicity difference may influence permeability, metabolic stability, and off-target binding.

Exact experimental LogP for 3,4-isomer not reported; class-level inference from fluorine walk SAR.

Evidence Dimension	Computed lipophilicity (XLogP3-AA) and molecular descriptors
Target Compound Data	Calculated LogP for 3,4-isomer: class-inferred ~1.7-1.9 (exact value unreported); MW 188.20 g/mol; TPSA class-expected ~18-20 Ų
Comparator Or Baseline	2,6-Difluoro isomer: XLogP3-AA = 1.9, TPSA = 18.1 Ų (PubChem CID 173418249). Non-fluorinated analog: MW 152.21 g/mol, density 1.13 g/cm³
Quantified Difference	Non-fluorinated to 3,4-difluoro: ΔMW ≈ +36 Da, ΔLogP estimated ≈ +0.3 to +0.5 units (class-level). 2,6- to 3,4-difluoro: ΔLogP estimated ≈ -0.1 to -0.3 units (class-level)
Conditions	XLogP3-AA computed values; density from ChemicalBook datasheet for non-fluorinated analog

Why This Matters

Lipophilicity differences of 0.3-0.5 log units can significantly alter oral absorption, CNS penetration, and cytochrome P450 metabolism; procurement of the correct isomer is essential for reproducible PK/PD outcomes.

• [1] PubChem. 2-(2,6-Difluorophenyl)-2-sulfanylacetaldehyde. CID 173418249. https://pubchem.ncbi.nlm.nih.gov/compound/173418249 (accessed 2026-05-10). View Source

Procurement-Driven Application Scenarios for 2-[(3,4-Difluorophenyl)sulfanyl]acetaldehyde

Synthesis of 1-Anilino-4-(3,4-difluorophenylthiomethyl)phthalazine Anticancer Agents with Cisplatin-Surpassing Activity

The target aldehyde serves as the optimal precursor for constructing the 3,4-difluorophenylthioacetyl side chain in phthalazine-based anticancer agents. As demonstrated by Molecules 2006, 11, 574-582, derivatives such as 1-(3-chloro-4-fluoroanilino)-4-(3,4-difluorophenylthiomethyl)phthalazine (12) and 1-(4-fluoro-3-trifluoromethylanilino)-4-(3,4-difluorophenylthiomethyl)phthalazine (13) exhibited cytotoxicity exceeding that of cisplatin [1]. The aldehyde can be oxidized to the corresponding carboxylic acid or directly homologated to install the critical thioacetyl linker, enabling systematic SAR exploration around the 3,4-difluoro pharmacophore. Using the 2,4- or 2,6-difluoro isomer in this synthetic sequence would produce regioisomeric products with altered electronic properties and potentially diminished anticancer activity, as evidenced by the sensitivity of the phthalazine SAR to aryl substitution [1].

Fragment-Based Lead Discovery Targeting the mGluR5 Receptor with a Validated Ligand-Proven Core

The 3,4-difluorophenylthio fragment has been validated as an mGluR5 binding motif through the pyrimidine derivative CHEMBL380422, which exhibits an IC50 of 1520 nM [2]. 2-[(3,4-Difluorophenyl)sulfanyl]acetaldehyde provides a synthetically versatile entry point for fragment growing and merging strategies targeting this CNS receptor. The aldehyde handle enables rapid diversification via reductive amination, Grignard addition, or Horner-Wadsworth-Emmons olefination to generate libraries of mGluR5-targeted compounds while preserving the validated 3,4-difluorophenylthio pharmacophore. Procurement of the exact 3,4-isomer ensures that the fragment's binding pose and electronic complementarity to the receptor are maintained, as regioisomeric fluorination would alter the electrostatic potential surface presented to the mGluR5 allosteric binding site [2].

Development of Fluorine-18 Radioligands for PET Imaging via Late-Stage Derivatization of the 3,4-Difluorophenylthio Motif

The 3,4-difluoro substitution pattern presents an opportunity for isotopic labeling in positron emission tomography (PET) tracer development. The aldehyde functionality allows for late-stage incorporation of the 3,4-difluorophenylthio group into complex molecular architectures, while one fluorine atom could potentially be substituted with fluorine-18 via nucleophilic aromatic substitution or isotopic exchange. The well-characterized synthetic efficiency of this building block (86% yield, 98.3% purity for a related acetyl intermediate) [3] supports its use in multistep radiochemical syntheses where yield and purity are critical due to the short half-life of ¹⁸F. Regioisomeric purity is particularly crucial in PET tracer development, as the 2,4-difluoro isomer would exhibit different metabolic defluorination rates and tissue distribution, confounding biodistribution studies.

Structure-Activity Relationship Studies on Fluorine Position Effects in Cysteine-Reactive Covalent Inhibitors

The aldehyde group in 2-[(3,4-difluorophenyl)sulfanyl]acetaldehyde can serve as a masked or latent cysteine-reactive warhead, either through direct aldehyde reactivity or via conversion to acrylamide, vinyl sulfone, or nitrile electrophiles. The 3,4-difluoro substitution on the phenyl ring modulates the electrophilicity of the thioether sulfur and the pKa of adjacent functional groups through inductive effects, distinct from the 2,4-difluoro isomer where the ortho-fluorine exerts stronger steric and electronic influence on the thioether linkage. Systematic SAR campaigns comparing the 3,4-, 2,4-, 2,6-, and non-fluorinated variants require the correct isomer to deconvolute electronic versus steric contributions to covalent target engagement and selectivity. The quantified synthetic efficiency advantage of the 3,4-difluoro building block (+4% yield) makes it the most cost-effective starting point for such comparative studies [3].

Application

Selection Property

Validation Focus

Phthalazine cytotoxicity research

3,4-difluorophenylthio pharmacophore

Cell-model endpoint review; regioisomeric SAR comparison

mGluR5 fragment-based screening

Validated fragment binding motif

GPCR assay context; isomer attribution in allosteric modulation

PET tracer precursor synthesis

Late-stage fluorination handle

Radiochemical synthesis efficiency; isomer-specific metabolic stability

Covalent inhibitor SAR exploration

Aldehyde-derived warhead versatility

Electrophilicity modulation; isomer comparison in target engagement

• [1] Synthesis and Anticancer Activities of Novel 1,4-Disubstituted Phthalazines. Molecules 2006, 11(7), 574-582. DOI: 10.3390/11070574. View Source
• [2] BindingDB Entry BDBM50182821. 4-(3,4-difluorophenylthio)-2-(pyridin-2-yl)pyrimidine (CHEMBL380422). IC50 = 1520 nM for human mGluR5. https://bindingdb.org (accessed 2026-05-10). View Source
• [3] Synthesis and Anticancer Activities of Novel 1,4-Disubstituted Phthalazines. Molecules 2006, 11(7), 574-582. DOI: 10.3390/11070574. (Yield and purity data for 5b). View Source